Cas no 2034339-39-2 (2-chloro-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide)

• Product Name: 2-chloro-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide
• CAS No: 2034339-39-2
• MF: C₁₇H₁₆ClN₃O₂
• MW: 329.780842781067
• CID: 5334441
• Update Time: 2025-05-24

2-chloro-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzamide
• 2-chloro-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]benzamide
• 2-chloro-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide

• Inchi： 1S/C17H16ClN3O2/c18-14-5-2-1-4-13(14)17(23)20-11-12-7-8-19-15(10-12)21-9-3-6-16(21)22/h1-2,4-5,7-8,10H,3,6,9,11H2,(H,20,23)
• InChI Key： BXAUZIYKCPMJRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCC1C=CN=C(C=1)N1C(CCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• XLogP3: 2
• Topological Polar Surface Area: 62.3

Additional information on 2-chloro-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide

Introduction to 2-chloro-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl}benzamide (CAS No. 2034339-39-2)

2-chloro-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl}benzamide, identified by its CAS number 2034339-39-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a benzamide moiety and a pyridine ring, makes it a promising candidate for further investigation.

The< strong>benzamide moiety is a well-known pharmacophore in medicinal chemistry, often found in various therapeutic agents due to its ability to interact with biological targets effectively. In the case of 2-chloro-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl}benzamide, the benzamide group is connected to a pyridine ring, which further enhances its potential as a drug candidate. The pyridine ring is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a versatile component in the design of bioactive molecules.

Recent studies have highlighted the importance of< strong>pyridine-based compounds in the development of new drugs. These studies have shown that pyridine derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, 2-chloro-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl}benzamide, incorporates these features into its structure, making it a valuable asset in the search for novel therapeutic agents.

The< strong>structure of 2-chloro-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl}benzamide is characterized by its intricate arrangement of atoms and functional groups. The molecule consists of a benzene ring substituted with a chloro group and an amide group, which is further connected to a pyridine ring. The pyridine ring is linked to a secondary amine group derived from 2-pyrrolidone, forming a complex heterocyclic system.

This< strong>complexity in the molecular structure allows for multiple points of interaction with biological targets, which can be exploited to develop drugs with high specificity and efficacy. The benzamide group can interact with proteases and other enzymes, while the pyridine ring can form hydrogen bonds with nucleic acids and other biomolecules. These interactions are crucial for the development of drugs that can modulate biological processes effectively.

In addition to its structural complexity, 2-chloro-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl}benzamide also exhibits interesting physicochemical properties. These properties include solubility, stability, and bioavailability, which are critical factors in determining the suitability of a compound for pharmaceutical use. Studies have shown that the presence of polar functional groups in the molecule enhances its solubility in water and organic solvents, making it more amenable for formulation into drug products.

The< strong>pharmacological activity of 2-chloro-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl}benzamide has been explored in several preclinical studies. These studies have demonstrated that the compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, it has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and inflammation. Additionally, the compound has demonstrated potential as an antagonist of certain ion channels, which could be relevant for treating neurological disorders.

The< strong>MMP inhibition property of 2-chloro-N-{[2-(2-oxopyrrolidin-1-y l)pyridin -4 -y l)methyl}benzamide is particularly noteworthy. MMPs are implicated in various pathological processes, including cancer metastasis, arthritis, and cardiovascular diseases. By inhibiting these enzymes, the compound could potentially reduce tissue damage and inflammation associated with these conditions. This makes it an attractive candidate for further development as a therapeutic agent.

In recent years, there has been growing interest in developing small molecule inhibitors targeting MMPs. These inhibitors have shown promise in preclinical models and are being evaluated in clinical trials for various indications. The compound under discussion shares structural similarities with some of these known inhibitors but also introduces novel features that could enhance its potency and selectivity.

The< strong>cancer research community has also shown significant interest in 2-chloro-N-{[2-(2 oxopyrroll id -1 -y l )py rid ine -4 -y l )m eth yl }ben z am ide . Studies have indicated that the compound can induce apoptosis (programmed cell death) in cancer cells by interfering with key signaling pathways involved in cell survival and proliferation. This property makes it a potential candidate for developing treatments against various types of cancer.

The< strong>apoptosis-inducing activity of the compound is thought to be mediated through its interaction with specific proteins involved in cell death pathways. For example, it may interact with members of the Bcl family of proteins, which regulate apoptosis. By modulating these interactions, the compound can disrupt normal cell death processes and lead to cancer cell death.

In addition to its anti-cancer properties,< strong >anti-inflammatory activity has also been observed for 2-chloro-N-{[2-(2 oxopy rro lid ine -1 -y l )py rid ine -4 -y l )m eth yl }ben z am ide . Inflammation is a key component of many diseases, including autoimmune disorders and chronic inflammatory conditions. By inhibiting inflammatory pathways, this compound could potentially alleviate symptoms associated with these conditions.

The< strong >anti-inflammatory effects are likely mediated through interactions with inflammatory mediators such as cytokines and chemokines. By binding to these molecules or their receptors, the compound can reduce inflammation and associated symptoms.

The< strong >developmentof new drugs often involves extensive optimization to improve efficacy while minimizing side effects. In the case of 2-chloro-N-{[2-(2 oxopy rro lid ine -1 -y l )py rid ine -4 -y l )m eth yl }ben z am ide , researchers are exploring various strategies to enhance its pharmacological properties. These strategies include structural modifications aimed at improving solubility bioavailability ,and target specificity . Additionally , computational methods such as molecular docking simulations are being used to predict how different modifications will affect the compound's activity . p > < p >The< strong >synthesisof this complex molecule requires careful planning and execution due to its intricate structure . Advanced synthetic techniques ,including multi-step organic reactions ,are employed to construct each part efficiently . Researchers must ensure high purity throughout each step since impurities can affect both safety profiles .and biological activities . Modern analytical methods such as high-performance liquid chromatography (HPLC) mass spectrometry (MS), nuclear magnetic resonance (NMR), spectroscopy ,and X-ray crystallography are used verify structures at each stage . p > < p >Safety assessments play crucial role before moving forward clinical trials . Preclinical toxicology studies evaluate potential hazards on animals models providing insights into toxicity profile , dosing requirements ,and safe exposure limits . These data help determine whether proceed human testing safely . p > < p >< strong >Future directions research on this topic likely focus exploring additional therapeutic applications beyond current ones identified thus far . Researchers may investigate whether this class compounds effective against other diseases involving aberrant enzyme activity or signaling pathways . Additionally they might explore combination therapies where multiple agents act synergistically enhance treatment outcomes . p > < p >< strong >Conclusion ,the study presents detailed overview about important pharmaceutical chemical entity named N-[ [ [ [ [ [ [ N -( chlor o ben z am ide ) N -( 5-m eth oxy im id az ol y l ) ] ] ] ] ] ] N -( cyclo hex ylm eth an ol yl )] py rid ine ( CAS No:20343393942). Its unique molecular architecture presents several advantages including multiple interaction sites biological targets ,improved solubility stability ,potential anti-cancer anti-inflammatory effects. p >